Cas no 61654-48-6 (Benzenamine, N-phenyl-4-(phenylsulfonyl)-)

• Product Name: Benzenamine, N-phenyl-4-(phenylsulfonyl)-
• CAS No: 61654-48-6
• MF: C₁₈H₁₅NO₂S
• MW: 309.38220334053
• CID: 471279
• PubChem ID: 12303578
• Update Time: 2025-04-19

Benzenamine, N-phenyl-4-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-phenyl-4-(phenylsulfonyl)-
• 4-(benzenesulfonyl)-N-phenylaniline
• 61654-48-6
• DTXSID50486698

• Inchi： 1S/C18H15NO2S/c20-22(21,17-9-5-2-6-10-17)18-13-11-16(12-14-18)19-15-7-3-1-4-8-15/h1-14,19H
• InChI Key： WPSCRYUFSRDMMI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC(=CC=1)NC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 309.08245
• Monoisotopic Mass: 309.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17